Cas no 61597-96-4 ((+)-isobutyl D-lactate)

(+)-isobutyl D-lactate Properties

Names and Identifiers

• (+)-isobutyl D-lactate
• (R)-Isobutyllactate (D-LIB)
• (R)-(+)-lactic acid isobutyl ester
• (+)-Gallopamil
• (2R)-(+)-2-pentyloxirane
• (2R)-(+)-gallopamil
• (2R)-(+)-isobutyl 2-hydroxypropanoate
• (2R)-1,2-epoxyheptane
• (R)-(+)-1,2-epoxyheptane
• (R)-(+)-2-pentyloxirane
• (R)-(+)-isobutyl 2-hydroxypropionate
• (R)-(+)-isobutyl lactate
• (R)-1,2-heptene-oxide
• (R)-2-Pentyloxirane, (R)-Heptene oxide
• 2-Methylpropyl (R)-lactate
• isobutyl (2R)-hydroxypropanoate
• isobutyl (R)-(+)-lactate
• R-(+)-1,2-epoxyheptane
• R-(+)-Lactic acid isobutyl ester
• Isobutyl (R)-2-hydroxypropionate
• (R)-2-Hydroxypropanoic acid 2-methylpropyl ester
• DTXSID601204643
• (R)-(+)-Isobutyllactat
• MFCD00012307
• Isobutyl (R)-(+)-lactate, 97%
• (R)-(+)-Isobutyl D-lactate
• SCHEMBL2896520
• 2-methylpropyl-(R)-2-hydroxypropanoate
• Isobutyl D-lactate
• Isobutyl (R)-lactate
• 2-METHYLPROPYL (2R)-2-HYDROXYPROPANOATE
• (R)-Isobutyl 2-hydroxypropanoate
• WBPAQKQBUKYCJS-ZCFIWIBFSA-N
• (2R)-2-Hydroxypropanoic acid 2-methylpropyl ester
• W-203298
• EC 407-770-0
• 61597-96-4
• Isobutyl (R)-(+)-lactate
• (+)-Isobutyl D-lactate
• +Expand

• MDL： MFCD00012307
• InChIKey： WBPAQKQBUKYCJS-ZCFIWIBFSA-N
• Inchi： 1S/C7H14O3/c1-5(2)4-10-7(9)6(3)8/h5-6,8H,4H2,1-3H3
• SMILES： CC(C)COC(=O)[C@@H](C)O

Computed Properties

• Exact Mass: 146.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 146.094
• Heavy Atom Count: 10
• Complexity: 109
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 0.56640
• PSA: 46.53
• Refractive Index: n20/D 1.419(lit.)
• Boiling Point: 73 °C/13 mmHg(lit.)
• Melting Point: Not available
• Vapor Pressure: 0.5±0.6 mmHg at 25°C
• Flash Point: Fahrenheit: 152.6 ° f
  Celsius: 67 ° c
  
• Color/Form: Colorless liquid
• Specific Rotation: 15 º (neat)
• Optical Activity: [α]19/D +15°, neat
• Density: 0.971 g/mL at 25 °C(lit.)